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Compound of Interest

Compound Name: SIS17

Cat. No.: B610853

This technical support center provides researchers, scientists, and drug development
professionals with guidance on handling SIS17, a selective HDAC11 inhibitor, with a focus on
improving its stability in agueous solutions for reliable experimental outcomes.

Frequently Asked Questions (FAQS)

Q1: What is SIS17 and what is its mechanism of action?

SIS17 is a potent and selective inhibitor of histone deacetylase 11 (HDAC11), with an IC50 of
0.83 puM.[1][2][3][4] It functions by inhibiting the demyristoylation of serine
hydroxymethyltransferase 2 (SHMT2), a known substrate of HDAC11.[1][3][5][6] Unlike many
other HDAC inhibitors, SIS17 is highly selective for HDAC11 and does not show significant
inhibition of other HDAC classes at similar concentrations.[5][7]

Q2: I'm observing inconsistent results in my experiments with SIS17. Could this be related to its
stability?

Yes, inconsistent results are a strong indicator of SIS17 instability. The compound is known to
be unstable in solutions, and it is highly recommended to use freshly prepared solutions for all
experiments to ensure reliable and reproducible data.[1]

Q3: What is the recommended solvent for preparing SIS17 stock solutions?
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Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of SIS17.[2][3][7] It is crucial to use anhydrous (moisture-free) DMSO, as absorbed
moisture can reduce the solubility of the compound.[2]

Q4: How should I store SIS17 powder and stock solutions?
» Powder: Store the solid form of SIS17 at -20°C for long-term storage (up to 3 years).[2][7]

e Stock Solutions in DMSO: Aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles and store at -80°C for up to 1 year or -20°C for up to 1 month.

[2]
Q5: My SIS17 solution appears cloudy or has precipitated. What should | do?

Precipitation can occur, especially when diluting the DMSO stock solution into aqueous buffers.
If you observe precipitation or phase separation, you can try gentle heating and/or sonication to
aid dissolution.[1][3] However, be cautious with heating as it might accelerate degradation. It is

always best to prepare the working solution fresh before each experiment.

Troubleshooting Guide
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Problem

Possible Cause

Troubleshooting Steps

Inconsistent IC50 values or

variable experimental results.

Degradation of SIS17 in

agueous solution.

Always prepare fresh working
solutions from a frozen DMSO
stock immediately before use.
Minimize the time the
compound spends in agueous
buffer before adding to the

assay.

Precipitation upon dilution of
DMSO stock into aqueous
buffer.

Poor solubility of SIS17 in
agueous media. The final
DMSO concentration may be

too low.

Increase the final percentage
of DMSO in your working
solution if your experimental
system allows. Use of co-
solvents like PEG300 and
surfactants like Tween-80 can
improve solubility for in vivo
studies.[1][3]

Complete loss of activity.

The compound may have
degraded due to improper
storage or prolonged exposure

to aqueous environments.

Discard the old solution and
prepare a fresh one from the
powder. Verify the storage
conditions of both the powder

and the stock solution.

Quantitative Data Summary

The following table summarizes the available data on SIS17 solubility and stability. Note that

detailed quantitative data on degradation kinetics in various aqueous buffers is not readily

available in the public domain.
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Parameter

Value

Source

IC50 (HDAC11)

0.83 uM

[1112][31[4]

Solubility in DMSO

> 73 mg/mL (199.12 mM)

[2]

10 mM [7]
125 mg/mL (340.97 mM) [3]
Solubility in Ethanol 18 mg/mL [2]
Water Solubility Poor [8]

Storage (Powder)

3 years at -20°C

[2]

Storage (in Solvent)

1 year at -80°C; 1 month at
-20°C

[2]

Experimental Protocols

Protocol 1: Preparation of SIS17 Stock Solution

o Warm the vial of SIS17 powder to room temperature before opening to prevent moisture

condensation.

» Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

» Vortex or sonicate briefly to ensure complete dissolution.

 Aliquot the stock solution into single-use tubes and store at -80°C.

Protocol 2: Preparation of Aqueous Working Solution for In Vitro Assays

This protocol is a general guideline and may need optimization for your specific cell type and

assay conditions.

e Thaw a single-use aliquot of the SIS17 DMSO stock solution at room temperature.
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o Immediately before use, dilute the stock solution to the final desired concentration in your
cell culture medium or assay buffer.

» Mix thoroughly by gentle pipetting or vortexing.
o Add the freshly prepared working solution to your experimental setup without delay.
Protocol 3: Formulation for In Vivo Studies

This formulation is based on vendor recommendations and may require optimization based on
the animal model and administration route.

» Prepare a stock solution of SIS17 in DMSO (e.g., 20 mg/mL).

e For a final formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, add the
components sequentially.[1][3]

o Start with the PEG300, then add the SIS17 DMSO stock and mix well.
e Add the Tween-80 and mix until the solution is clear.
» Finally, add the saline and mix thoroughly.

e This formulation should be prepared fresh on the day of use.[1]
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Caption: Mechanism of SIS17 action on the HDAC11 signaling pathway.
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Solution Preparation

Prepare fresh
SIS17 working solution

!

Add to cell culture
or assay buffer

Experiment

Incubate cells/reaction
with SIS17

Perform downstream analysis
(e.g., Western Blot, cytotoxicity assay)
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Inconsistent or
No Activity Observed

Yes No

Prepare fresh solution
and repeat experiment

Yes No

Try sonication or gentle warming.
Consider optimizing solvent composition.

Yes No

Discard old stocks.
Prepare new stocks and store
at -80°C in single-use aliquots.

Contact technical support
for further assistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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